Cas no 120578-20-3 (Benzenamine, 2,6-dimethyl-4-(methylthio)-)

• Product Name: Benzenamine, 2,6-dimethyl-4-(methylthio)-
• CAS No: 120578-20-3
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 1213593
• PubChem ID: 14361991
• Update Time: 2025-04-20

Benzenamine, 2,6-dimethyl-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-dimethyl-4-(methylthio)-
• 2,6-dimethyl-4-(methylthio)Benzenamine
• 4-amino-3,5-dimethylphenyl methyl sulphide
• 2,6-Dimethyl-4-(methylsulfanyl)aniline
• 120578-20-3
• 2,6-dimethyl-4-methylsulfanylaniline
• 2,6-Dimethyl-4-(methylthio)aniline
• SCHEMBL7483884

• Inchi： 1S/C9H13NS/c1-6-4-8(11-3)5-7(2)9(6)10/h4-5H,10H2,1-3H3
• InChI Key： WDFWZGUOMCIPCI-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C(=C(C)C=1)N

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.3Ų